Cas no 1217816-57-3 ((2S)-2-[4-(Trifluoromethyl)phenyl]pyrrolidine)

(2S)-2-[4-(Trifluoromethyl)phenyl]pyrrolidine structure
1217816-57-3 structure
Product Name:(2S)-2-[4-(Trifluoromethyl)phenyl]pyrrolidine
CAS No:1217816-57-3
MF:C11H12F3N
MW:215.214893341064
CID:2184466
PubChem ID:7009378
Update Time:2024-11-05

(2S)-2-[4-(Trifluoromethyl)phenyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-[4-(trifluoromethyl)phenyl]pyrrolidine
    • (S)-2-(4-(Trifluoromethyl)phenyl)pyrrolidine
    • 1217816-57-3
    • DB-289784
    • N10968
    • SCHEMBL6177442
    • MFCD06762563
    • AKOS015933981
    • GSOGADJIIMVREB-JTQLQIEISA-N
    • (2S)-2-[4-(Trifluoromethyl)phenyl]pyrrolidine
    • Inchi: 1S/C11H12F3N/c12-11(13,14)9-5-3-8(4-6-9)10-2-1-7-15-10/h3-6,10,15H,1-2,7H2/t10-/m0/s1
    • InChI Key: GSOGADJIIMVREB-JTQLQIEISA-N
    • SMILES: FC(C1C=CC(=CC=1)[C@@H]1CCCN1)(F)F

Computed Properties

  • Exact Mass: 215.09218387g/mol
  • Monoisotopic Mass: 215.09218387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 254.1±40.0 °C at 760 mmHg
  • Flash Point: 107.5±27.3 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2S)-2-[4-(Trifluoromethyl)phenyl]pyrrolidine Security Information

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